2-methyl-2-(prop-2-yn-1-yl)propanedioic acid
Cat. No. B8738975
M. Wt: 156.14 g/mol
InChI Key: ITMKNKIQBKFAAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05302370
Procedure details
23.7 g [53] (127 mmol) were dissolved in 200 ml methanol and a solution of 28.3 g (708 mmol) of NaOH in 50 ml water was slowly added dropwise. The mixture was heated to 50° C. in a water bath for two hours, the solvent was removed in a rotary evaporator and the residue was dissolved in water. The mixture was acidified with semi-concentrated hydrochloric acid and the free carboxcylic acid was exacted with chloroform, washed and dried.
Name
[ 53 ]
Quantity
23.7 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3](=[O:13])[C:4]([CH3:12])([CH2:9][C:10]#[CH:11])[C:5]([O:7]C)=[O:6].[OH-].[Na+]>CO.O>[CH3:12][C:4]([CH2:9][C:10]#[CH:11])([C:3]([OH:13])=[O:2])[C:5]([OH:7])=[O:6] |f:1.2|
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Inputs
Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed in a rotary evaporator
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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the residue was dissolved in water
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WASH
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Type
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WASH
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|
Details
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washed
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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CC(C(=O)O)(C(=O)O)CC#C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
